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Compound of Interest

Compound Name: Nona-1,8-dien-5-one

Cat. No.: B3178740

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nona-1,8-dien-5-one is a chemical compound with the molecular formula CO9H140.[1][2] This
document provides a concise summary of the currently available scientific and technical
information regarding this molecule. Despite a comprehensive literature search, it is important
to note that detailed research on the synthesis, chemical properties, and biological activities of
nona-1,8-dien-5-one is exceptionally limited. This review consolidates the existing data
primarily from chemical databases and suppliers.

Chemical and Physical Properties

Nona-1,8-dien-5-one is a ketone with two terminal double bonds. The basic physicochemical
properties compiled from available sources are presented in Table 1.
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Property Value Source
Molecular Formula C9H140 [1112]
Molecular Weight 138.21 g/mol [1][2]
IUPAC Name nona-1,8-dien-5-one [1]

CAS Number 74912-33-7 [11[2]
SMILES C=CCcCcC(=0)ccce=C [11[2]
InChi Key YMNUETQQDKREEP- ]

UHFFFAOYSA-N

Table 1: Physicochemical Properties of Nona-1,8-dien-5-one

Synthesis and Experimental Protocols

A thorough review of scientific literature did not yield any specific, detailed experimental
protocols for the synthesis of nona-1,8-dien-5-one. While general methods for the synthesis of
divinyl ketones exist, no publications were identified that apply these methods specifically to
the preparation of nona-1,8-dien-5-one with reported yields, purification methods, or
characterization data. Chemical suppliers list the compound, indicating that it is available for
purchase, though one supplier notes that they do not provide analytical data and the buyer is
responsible for confirming the product's identity and purity.[3]

Spectroscopic Data

Publicly accessible databases indicate the availability of certain spectroscopic data for nona-
1,8-dien-5-one, including 13C NMR, GC-MS, and vapor-phase IR spectra.[1][4] However, the
raw data or detailed interpretations of these spectra are not readily available in the reviewed
literature.

Biological Activities and Signaling Pathways

There is a significant lack of information regarding the biological activities of nona-1,8-dien-5-
one. No peer-reviewed studies were found that investigated its pharmacological, toxicological,
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or any other biological effects. Consequently, there is no information on its mechanism of action
or any associated signaling pathways.

Logical Relationship of Available Information

The limited available information suggests that nona-1,8-dien-5-one is a known chemical
entity, as evidenced by its presence in chemical databases and commercial availability.
However, the lack of published research indicates that it has not been a significant subject of
academic or industrial investigation. The logical flow of information is therefore limited to its
basic identification and a notable absence of functional or synthetic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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